Cas no 1514873-81-4 (Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester)

• Product Name: Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester
• CAS No: 1514873-81-4
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 5885045
• PubChem ID: 19833956
• Update Time: 2025-05-19

Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester
• 2-hydroxyethyl N-ethyl-N-methylcarbamate
• 2-Hydroxyethyl ethyl(methyl)carbamate
• EN300-4344172
• SCHEMBL16726925
• CS-0249419
• 1514873-81-4
• AKOS017899082

• Inchi： 1S/C6H13NO3/c1-3-7(2)6(9)10-5-4-8/h8H,3-5H2,1-2H3
• InChI Key： VVRZUWCQEOLQFB-UHFFFAOYSA-N
• SMILES： C(OCCO)(=O)N(CC)C

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 221.5±19.0 °C(Predicted)
• pka: 14.03±0.10(Predicted)

Additional information on Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester

Comprehensive Overview of Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester (CAS No. 1514873-81-4)

Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester (CAS No. 1514873-81-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative of carbamic acid is characterized by its unique molecular structure, which includes an N-ethyl-N-methyl substitution and a 2-hydroxyethyl ester group. These functional groups contribute to its versatility in synthetic applications, making it a valuable intermediate in the development of advanced chemical products.

The compound's CAS No. 1514873-81-4 serves as a critical identifier for researchers and manufacturers, ensuring precise referencing in scientific literature and regulatory documentation. With the growing demand for high-purity chemical intermediates, Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester has become a focal point for innovation. Its applications span across drug formulation, where it acts as a building block for active pharmaceutical ingredients (APIs), and agricultural chemistry, where it is utilized in the synthesis of crop protection agents.

In recent years, the compound has been linked to emerging trends in green chemistry and sustainable synthesis. Researchers are exploring its potential as a biodegradable intermediate, aligning with global efforts to reduce environmental impact. This aligns with the increasing popularity of search terms like "eco-friendly chemical synthesis" and "sustainable carbamate derivatives", reflecting the industry's shift toward greener alternatives.

The N-ethyl-N-methyl moiety in Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester enhances its solubility in polar solvents, a property highly sought after in formulation science. This characteristic is particularly relevant to queries such as "solubility-enhancing carbamates" and "polar solvent-compatible intermediates", which are frequently searched by chemists and engineers. Additionally, the 2-hydroxyethyl ester group introduces reactivity that is advantageous in polymer chemistry, where it can serve as a crosslinking agent or modifier.

Quality control and analytical methods for CAS No. 1514873-81-4 are also topics of high interest. Advanced techniques like HPLC, GC-MS, and NMR spectroscopy are employed to ensure the compound's purity and consistency. These methods address common search queries such as "analytical standards for carbamate esters" and "HPLC methods for N-ethyl-N-methyl carbamates", highlighting the importance of rigorous quality assurance in industrial and research settings.

From a commercial perspective, Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester is part of a growing market for fine chemicals and specialty intermediates. Its synthesis often involves catalytic processes and protective group strategies, topics that resonate with professionals searching for "efficient carbamate synthesis routes" or "N-alkylation optimization techniques". The compound's stability under various conditions also makes it a candidate for long-term storage solutions, another area of practical interest.

In conclusion, Carbamic acid, N-ethyl-N-methyl-, 2-hydroxyethyl ester (CAS No. 1514873-81-4) represents a multifaceted chemical entity with broad applicability. Its structural features and functional groups position it at the intersection of innovation and practical utility, addressing both current industrial needs and future scientific challenges. As research continues to uncover new applications, this compound is poised to remain a key player in the advancement of specialty chemistry.